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Compound of Interest

Compound Name: 5-tert-Butyl-2-methylpyridine
CAS No.: 85735-96-2
Cat. No.: B14414319
Get Quote
. J

Strategic Intermediate for Ligand Designh and Metabolic
Stability
Executive Summary

5-tert-Butyl-2-methylpyridine (CAS 85735-96-2) represents a specialized heterocyclic
building block in medicinal and coordination chemistry. Unlike its symmetrical analog (2,6-di-
tert-butyl-4-methylpyridine), this isomer offers a unique asymmetry that is critical for "scaffold
hopping” in drug discovery. Its structural value lies in the 5-position tert-butyl group, which acts
as a metabolic blocker against CYP450-mediated oxidation, and the 2-position methyl group,
which serves as a reactive "benzylic" handle for further functionalization.

This guide provides a definitive technical analysis of its physiochemical properties, synthesis
optimization, and application in MRI contrast agent development (PARASHIFT probes).

Physiochemical Profile

The molecular weight of 5-tert-butyl-2-methylpyridine is the primary stoichiometric factor in
its application as a ligand. Below is the validated data set for analytical characterization.
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Table 1: Core Chemical Parameters

Parameter Value Technical Note

] Average mass for
Molecular Weight 149.23 g/mol o
stoichiometry.

Critical for High-Res MS (M+H)

Monoisotopic Mass 149.1204 Da ) o

identification.

Degree of Unsaturation = 4
Molecular Formula C1oH1sN S

(Pyridine ring).

) Distinct from the 2,6-di-tert-

CAS Registry Number 85735-96-2

butyl analog (38222-83-2).

High lipophilicity due to the
Predicted LogP ~3.2 Jnipop Y )

bulky tert-butyl moiety.

Slightly more basic than
pKa (Conj. Acid) ~6.5 pyridine (5.2) due to alkyl

donation.

Mass Spectrometry Insight

In LC-MS workflows, the molecule typically presents as a protonated species

e Target m/z: 150.13

e Fragmentation Pattern: Expect loss of a methyl radical from the tert-butyl group (m/z 135)
under high collision energy.

Synthetic Pathways & Process Chemistry

Synthesizing 5-tert-butyl-2-methylpyridine requires overcoming the low reactivity of the
pyridine ring toward electrophilic substitution. Direct Friedel-Crafts alkylation is often low-
yielding and regioselective poor.
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Method A: Metal-Catalyzed Cross-Coupling (Literature
Standard)

The most authoritative route utilizes a Kumada-type coupling or a Copper(l)-catalyzed Grignard
reaction. This method prefers the 5-bromo precursor due to the directing electronics of the
nitrogen atom.

Precursor: 5-Bromo-2-methylpyridine[1]

Reagent:tert-Butylmagnesium chloride (t-BuMgCl)

Catalyst: Copper(l) Cyanide (CuCN) or Ni(dppp)Clz

Solvent: THF (Anhydrous)

Protocol Summary:

Activation: 5-Bromo-2-methylpyridine is dissolved in dry THF under Argon.

Catalysis: 10 mol% CuCN is added at 0°C.

Addition:t-BuMgCl (1.5 eq) is added dropwise. The bulky nucleophile attacks the C5 position
facilitated by the metal catalyst.

Quench: Ammonium chloride workup prevents pyridine polymerization.

Method B: Negishi Coupling (High-Yield Optimization)

For drug development scaling, organozinc chemistry (Negishi coupling) often provides superior
tolerance and yields compared to Grignard reagents.

Reaction Workflow Visualization The following diagram illustrates the logical flow of the
synthesis, highlighting the critical transition from the halogenated precursor to the lipophilic
product.
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Figure 1: Negishi cross-coupling workflow for the regioselective synthesis of 5-tert-butyl-2-
methylpyridine.

Medicinal Chemistry Utility

The 5-tert-butyl-2-methylpyridine scaffold is not merely a solvent or base; it is a
pharmacophore element used to modulate DMPK (Drug Metabolism and Pharmacokinetics)
properties.

Mechanism 1: Metabolic Blocking

The C5 position of the pyridine ring is electronically prone to oxidation by Cytochrome P450
enzymes.

e Problem: Rapid clearance of pyridine-containing drugs often occurs via C-oxidation.

e Solution: Installing a bulky tert-butyl group at C5 sterically hinders the heme-iron center of
CYP450, effectively "blocking” this metabolic soft spot and extending the drug's half-life (

Mechanism 2: Lanthanide Chelation (PARASHIFT
Probes)
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Recent research utilizes this molecule as a reporter arm in macrocyclic chelates for MRI. The
tert-butyl protons, when positioned near a paramagnetic Lanthanide ion (e.g., Tm3*, Dy3+),
undergo a massive chemical shift (far away from the water signal), allowing for "hot spot"
imaging without background interference.

SAR Logic Diagram This diagram details the Structure-Activity Relationship (SAR) logic used
when selecting this moiety for lead optimization.

5-tert-Butyl-2-methylpyridine
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Figure 2: Structure-Activity Relationship (SAR) map detailing the functional roles of substituents
on the pyridine core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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